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Compound of Interest

Compound Name: Phenyltris(dimethylsiloxy)silane

Cat. No.: B094767 Get Quote

Phenyltris(dimethylsiloxy)silane: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of Phenyltris(dimethylsiloxy)silane. It is intended to be a valuable

resource for researchers, scientists, and professionals in drug development, offering detailed

information on its characteristics, synthesis, and potential applications.

Core Physical and Chemical Properties
Phenyltris(dimethylsiloxy)silane, a member of the siloxane family, is a versatile organosilicon

compound. Its unique structure, featuring a central silicon atom bonded to a phenyl group and

three dimethylsiloxy groups, imparts a combination of thermal stability, hydrophobicity, and

reactivity.[1] These properties make it a valuable intermediate and building block in various

chemical syntheses.[2]

Quantitative Data Summary
The key physical and chemical properties of Phenyltris(dimethylsiloxy)silane are

summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₂H₂₆O₃Si₄ [3][4][5]

Molecular Weight 330.68 g/mol [3]

Appearance
Clear, colorless to light yellow

liquid
[2]

Density 0.942 g/mL at 25 °C [6]

Boiling Point 91 °C at 2 mmHg [6]

Melting Point < 0 °C [6]

Refractive Index (n²⁰/D) 1.442

Flash Point 87 °C

Solubility

Insoluble in water.[5] Miscible

with dimethyl siloxane, liquid

silicone rubber, phenyl silicone

rubber, and phenyl resin.[7]

CAS Number 18027-45-7 [3][4]

Chemical Reactivity and Stability
Phenyltris(dimethylsiloxy)silane exhibits moderate hydrolytic stability under neutral

conditions.[8] It is stable in sealed containers stored under a dry, inert atmosphere.[5] However,

it can undergo hydrolysis in the presence of moisture, leading to the formation of silanol

groups.[8] This reactivity is crucial for its application as a cross-linking agent in silicone

elastomers.[8]

The compound can generate small amounts of hydrogen when exposed to alkalis and protic

materials like water and alcohol, especially in the presence of metal salts such as aluminum

chloride or precious metals like platinum.[5] It is incompatible with strong oxidizing agents,

alkalis, metal salts, and precious metals.[5] When heated to decomposition, it may emit

irritating fumes and organic acid vapors.[5]
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Experimental Protocols
Synthesis of Phenyltris(dimethylsiloxy)silane
A representative synthesis of Phenyltris(dimethylsiloxy)silane involves the reaction of

phenyltrimethoxysilane with tetramethyldisiloxane in the presence of an acid catalyst.[3]

Materials:

Phenyltrimethoxysilane (8 mol)

1,1,3,3-Tetramethyldisiloxane (30 mol)

Toluene (1000 g)

37% Hydrochloric acid (60 g)

Water (1200 g)

Procedure:

In a 6-liter flat flange vessel equipped with a stirrer, thermometer, reflux condenser, dosing

device, and nitrogen blanketing, combine 1,1,3,3-tetramethyldisiloxane, water, hydrochloric

acid, and toluene.

With vigorous stirring, slowly add phenyltrimethoxysilane to the mixture. The reaction is

exothermic, and the temperature may rise to approximately 47°C.

After the addition is complete, continue stirring for one hour.

Stop stirring and allow the mixture to separate into two phases.

Separate and discard the lower aqueous phase.

Wash the upper organic phase with 100 ml of water.

After removing the aqueous phase, distill off the excess 1,1,3,3-tetramethyldisiloxane. Stop

the distillation when the overhead temperature reaches 110°C.
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The remaining product in the vessel is a mixture containing

Phenyltris(dimethylsiloxy)silane. Further purification can be achieved through fractional

distillation under reduced pressure.

Diagram of Synthesis Workflow:
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Synthesis of Phenyltris(dimethylsiloxy)silane

Reactants

Process

Products

Phenyltrimethoxysilane

Reaction in Vessel
(Stirring, 47°C, 1 hr)

1,1,3,3-Tetramethyldisiloxane Toluene Hydrochloric Acid Water

Phase Separation

Washing with Water

Aqueous Waste

Discard

Distillation

Excess Tetramethyldisiloxane

Remove

Phenyltris(dimethylsiloxy)silane
(in Toluene)
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Potential Application Logic for Phenyl-Substituted Siloxanes

Core Properties

Potential Biomedical Applications

Biocompatibility

Drug Delivery SystemsBiomaterial Coatings Medical Device Components

Hydrophobicity Thermal Stability Tunable Solubility
(with Phenyl Groups)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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